N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21NOS/c1-13-8-14(2)10-17(9-13)19-18(20)12-21-11-16-7-5-4-6-15(16)3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: UNPNURWWABRVBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H21NOS
• DSSTOX Substance ID: DTXSID90977257
• Molecular Weight: 299.4 g/mol
• CAS RN: 425415-45-8, 6169-29-5

Description

N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide, also known as DMPT, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. DMPT is a thioacetamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research in the field of pharmacology.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide is not fully understood, but it is believed to act on the hypothalamus and pituitary gland, leading to the release of growth hormone and other hormones that regulate growth and metabolism.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have a wide range of biochemical and physiological effects, including increased growth rates in various species of fish and shellfish, increased feed intake, and improved feed conversion efficiency. In addition, N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have immunostimulatory effects, as well as anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide for use in lab experiments is its low toxicity and relatively low cost. However, there are also some limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide, including its potential use in the treatment of various diseases and disorders, as well as its role as a growth promoter in aquaculture. Further research is also needed to fully understand its mechanism of action and potential side effects, as well as its potential use in other scientific research applications.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide can be achieved through a variety of methods, including the reaction of 3,5-dimethylaniline with 2-methylbenzyl chloride in the presence of a base, followed by thioacetic acid. The resulting product can be purified through recrystallization or column chromatography.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide has been studied extensively for its potential use in various scientific research applications, including its role as a growth promoter in aquaculture, as well as its potential use in the treatment of various diseases and disorders.